Cas no 33065-54-2 (1-Octanol, 8-mercapto-)

1-Octanol, 8-mercapto- Properties

Names and Identifiers

• 1-Octanol, 8-mercapto-
• 8-Hydroxy-1-octanethiol
• 8-MERCAPTO-1-OCTANOL
• 8-Mercaptooctanol
• ACMC-1CS5S
• AG-F-11101
• CTK1C1876
• w-Hydroxyoctyl mercaptan
• 8-Mercapto-1-octanol, 98%
• DTXSID80452927
• SCHEMBL63157
• AKOS006280747
• 8-mercaptooctanol
• J-019000
• 33065-54-2
• 8-sulfanyloctan-1-ol
• G83720
• +Expand

• MDL： MFCD02258670
• InChIKey： XJTWZETUWHTBTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H18OS/c9-7-5-3-1-2-4-6-8-10/h9-10H,1-8H2
• SMILES： SCCCCCCCCO

Computed Properties

• Exact Mass: 162.10794
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 162.10783637g/mol
• Heavy Atom Count: 10
• Complexity: 57.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• LogP: 2.24910
• PSA: 20.23
• Refractive Index: n20/D 1.484
• Density: 0.930 g/mL at 25 °C